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Compound of Interest

Compound Name: 2-(4-Bromophenoxy)acetonitrile

Cat. No.: B1268839

For researchers and professionals in the fast-paced world of drug development, the proper
handling and disposal of chemical reagents is a cornerstone of laboratory safety and
environmental responsibility. This guide provides essential, step-by-step procedures for the
safe disposal of 2-(4-Bromophenoxy)acetonitrile, ensuring the protection of personnel and
compliance with regulatory standards.

Immediate Safety and Handling Protocols

Before beginning any disposal process, it is critical to be equipped with the appropriate
personal protective equipment (PPE). This includes, but is not limited to, chemical-resistant
gloves (such as nitrile), safety goggles or a face shield, and a laboratory coat. All handling of 2-
(4-Bromophenoxy)acetonitrile and its waste should be conducted within a certified chemical
fume hood to prevent the inhalation of any vapors, mists, or dust.

In the event of a spill, immediately alert personnel in the vicinity and evacuate the area if
necessary. For minor spills, absorb the material with an inert absorbent (e.g., vermiculite, dry
sand) and collect it into a designated, labeled hazardous waste container. Ensure the area is
well-ventilated during cleanup.

Quantitative Data Summary
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While a specific Safety Data Sheet (SDS) for 2-(4-Bromophenoxy)acetonitrile was not
located, the following table summarizes the properties of a closely related compound, 4-
Bromophenylacetonitrile, to provide an indication of its characteristics.

Property Value
Molecular Formula CsHeBrN
Molecular Weight 196.05 g/mol
Physical State Liquid

Boiling Point Not Available
Melting Point 47.00 - 49.00 °C
Hazard Class 6.1 (Toxic)

UN Number UN3449

Packing Group I

Step-by-Step Disposal Procedure

The proper disposal of 2-(4-Bromophenoxy)acetonitrile is a multi-step process that requires
careful attention to detail to ensure safety and regulatory compliance.

1. Waste Segregation and Collection:

o All waste containing 2-(4-Bromophenoxy)acetonitrile, including residual amounts in
containers, contaminated lab supplies (e.qg., pipette tips, weighing boats), and absorbent
materials from spills, must be treated as hazardous waste.

e This waste must be collected in a dedicated container specifically labeled for "Halogenated
Organic Waste".[1] Do not mix with non-halogenated organic waste.[1]

e The container should be made of a chemically resistant material, be kept tightly closed when
not in use, and stored in a cool, dry, and well-ventilated area away from incompatible
materials such as strong oxidizing agents.
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2. Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name "2-(4-
Bromophenoxy)acetonitrile,” and any other components of the waste stream. Indicate the
approximate quantities of each component.

3. Storage:

» Store the sealed and labeled hazardous waste container in a designated satellite
accumulation area within the laboratory. This area should be secure and have secondary
containment to prevent the spread of material in case of a leak.

4. Professional Disposal:

e The disposal of halogenated organic compounds like 2-(4-Bromophenoxy)acetonitrile
must be handled by a licensed and approved hazardous waste disposal facility.[2][3]

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste. They will ensure that the waste is
transported and disposed of in accordance with all local, state, and federal regulations.

e The primary method of disposal for such compounds is typically high-temperature
incineration at a facility equipped with the necessary emission control systems to handle
halogenated materials.[2]

5. Personal Protective Equipment (PPE) Disposal:

e Any PPE that has been contaminated with 2-(4-Bromophenoxy)acetonitrile, such as
gloves, must be disposed of as hazardous waste.[4] Place contaminated gloves and other
disposable PPE into the same halogenated organic waste container.

Disposal Process Workflow

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of 2-(4-Bromophenoxy)acetonitrile.
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Disposal Workflow for 2-(4-Bromophenoxy)acetonitrile
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Caption: Disposal Workflow for 2-(4-Bromophenoxy)acetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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